N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(4-butan-2-ylphenyl)-4-(furan-2-carbonyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C20H25N3O2S/c1-3-15(2)16-6-8-17(9-7-16)21-20(26)23-12-10-22(11-13-23)19(24)18-5-4-14-25-18/h4-9,14-15H,3,10-13H2,1-2H3,(H,21,26)
• InChI Key: QFJMEHZTDDTWPG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C20H25N3O2S
• Molecular Weight: 371.5 g/mol

Description

N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide, also known as SBFI-26, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide exerts its therapeutic effects through the inhibition of the Akt signaling pathway, which is involved in cell growth, survival, and metabolism. Akt activation has been implicated in the development and progression of various diseases, including cancer and neurodegenerative diseases. By inhibiting Akt signaling, N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide can induce apoptosis in cancer cells and prevent neuronal cell death in neurodegenerative diseases.
Biochemical and Physiological Effects
N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide has been shown to inhibit the phosphorylation of Akt and downstream targets, such as mTOR and GSK-3β. This results in the induction of apoptosis in cancer cells and the prevention of neuronal cell death in neurodegenerative diseases. Additionally, N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide has been found to have anti-inflammatory properties, which may contribute to its therapeutic effects in various diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide is its high potency and selectivity for the Akt signaling pathway. This makes it a promising candidate for the development of targeted therapies for various diseases. However, one limitation of N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide. One area of research is the development of novel formulations to improve its solubility and bioavailability. Additionally, further studies are needed to investigate the potential therapeutic applications of N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide in other diseases, such as diabetes and cardiovascular disease. Finally, the development of N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide analogs with improved potency and selectivity may lead to the development of more effective therapies for various diseases.
Conclusion
In conclusion, N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide is a compound that has shown promising therapeutic potential in various diseases, including cancer and neurodegenerative diseases. Its mechanism of action involves the inhibition of the Akt signaling pathway, which is involved in cell growth, survival, and metabolism. While N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide has some limitations, its high potency and selectivity make it a promising candidate for the development of targeted therapies. Further research is needed to fully understand the potential applications of N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide in various diseases.

Scientific Research Applications

N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Several studies have shown that N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide exhibits anti-cancer properties by inhibiting the growth and proliferation of cancer cells. Additionally, N-(4-sec-butylphenyl)-4-(2-furoyl)-1-piperazinecarbothioamide has been found to have neuroprotective effects in Alzheimer's and Parkinson's disease models.